6-Cyano-1-benzothiophene-2-carboxylic acid

• IUPAC Name: 6-cyano-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C10H5NO2S/c11-5-6-1-2-7-4-9(10(12)13)14-8(7)3-6/h1-4H,(H,12,13)
• InChI Key: PTCGELMNYHRYFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)SC(=C2)C(=O)O
• Molecular Formula: C10H5NO2S
• Molecular Weight: 203.22 g/mol

Description

Synthesis Analysis

Thiophene derivatives, such as “6-Cyano-1-benzothiophene-2-carboxylic acid”, can be synthesized through various methods including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald synthesis, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzothiophene ring with a cyano group attached at the 6th position and a carboxylic acid group attached at the 2nd position.

Safety and Hazards

The safety data sheet (SDS) for “6-Cyano-1-benzothiophene-2-carboxylic acid” provides information on its hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties.

Future Directions

Thiophene derivatives, such as “6-Cyano-1-benzothiophene-2-carboxylic acid”, have been the subject of extensive research due to their potential biological activities. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, future research may focus on exploring the potential applications of “this compound” in various fields, including medicinal chemistry.

Synthesis routes and methods

Procedure details

A round bottom flask was charged with methyl 6-cyanobenzo[b]thiophene-2-carboxylate (4.00 g, 17.9 mmol), methanol (130 mL), and sodium hydroxide (23 g, 0.58 mol) in water (200 mL). The reaction was stirred at room temperature for 20 minutes. The reaction was concentrated to half of the volume and acidified with 6 N aq. HCl. The mixture was extracted with CHCl3/i-PrOH (90:10) and the organic phase was concentrated under reduced pressure to get the title compound as a brown solid.